Cas no 1393441-64-9 (N-Cbz-N'-cyclypropyl-DL-phenylglycinamide)

• Product Name: N-Cbz-N'-cyclypropyl-DL-phenylglycinamide
• CAS No: 1393441-64-9
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 3042605
• Update Time: 2025-10-31

N-Cbz-N'-cyclypropyl-DL-phenylglycinamide Chemical and Physical Properties

Names and Identifiers

• N-Cbz-N'-cyclypropyl-DL-phenylglycinamide
• benzyl N-[2-(cyclopropylamino)-2-oxo-1-phenylethyl]carbamate
• Benzyl (2-(cyclopropylamino)-2-oxo-1-phenylethyl)carbamate
• V2897

• Inchi： 1S/C19H20N2O3/c22-18(20-16-11-12-16)17(15-9-5-2-6-10-15)21-19(23)24-13-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,20,22)(H,21,23)
• InChI Key： GHICICJEIQKFTO-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• XLogP3: 3
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Cbz-N'-cyclypropyl-DL-phenylglycinamide

N-Cbz-N'-Cyclopropyl-DL-Phenylglycinamide (CAS No. 1393441-64-9): A Comprehensive Overview

N-Cbz-N'-Cyclopropyl-DL-Phenylglycinamide (CAS No. 1393441-64-9) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as DL-Phenylglycinamide, is a derivative of phenylglycine, a naturally occurring amino acid. The presence of the Cbz (carbobenzyloxy) group and the cyclopropyl substituent introduces unique chemical properties that make this compound valuable for various applications.

The structure of N-Cbz-N'-Cyclopryl-DL-Phenylglycinamide consists of a central glycine backbone with a phenyl group attached to the alpha carbon. The amino group is protected by the Cbz group, while the carboxylic acid is converted into an amide with a cyclopropyl moiety. This configuration not only stabilizes the molecule but also enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopropyl group, known for its ring strain and reactivity, has been shown to enhance the compound's ability to cross cellular membranes, thereby improving its efficacy in targeting specific brain regions.

In addition to its therapeutic applications, N-Cbz-N'-Cyclopropyl-DL-Phenylglycinamide has gained attention in peptide synthesis and combinatorial chemistry. Its stability under various reaction conditions makes it an ideal building block for constructing complex peptide libraries. Moreover, the Cbz protecting group facilitates controlled deprotection during synthesis, enabling precise control over the final product's structure.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the protection of the amino acid with the Cbz group, followed by coupling with cyclopropylamine using coupling agents such as HATU or EDCI. Recent advancements in catalytic asymmetric synthesis have further improved the enantioselectivity of this process, making it possible to produce high-purity enantiomers for pharmacological studies.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of N-Cbz-N'-Cyclopropyl-DL-Phenylglycinamide. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to its amide bonds being susceptible to microbial enzymes. This property is crucial for ensuring that its use in pharmaceuticals does not pose long-term risks to ecosystems.

In conclusion, N-Cbz-N'-Cyclopropyl-DL-Phenylglycinamide (CAS No. 1393441-64-9) represents a versatile molecule with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers across multiple disciplines.